Cas no 1269293-41-5 (2-Amino-3-bromoisonicotinic acid)

• Product Name: 2-Amino-3-bromoisonicotinic acid
• CAS No: 1269293-41-5
• MF: C₆H₅BrN₂O₂
• MW: 217.020100355148
• CID: 4898781
• Update Time: 2023-08-20

2-Amino-3-bromoisonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-bromoisonicotinic acid

• Inchi： 1S/C6H5BrN2O2/c7-4-3(6(10)11)1-2-9-5(4)8/h1-2H,(H2,8,9)(H,10,11)
• InChI Key： IDTXVHXCNKMIMI-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NC=CC=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• XLogP3: 0.7
• Topological Polar Surface Area: 76.2